Cas no 56795-77-8 (3-(2,5-Dimethoxyphenyl)-1-propene)

• Product Name: 3-(2,5-Dimethoxyphenyl)-1-propene
• CAS No: 56795-77-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2686559
• PubChem ID: 92534
• Update Time: 2025-04-21

3-(2,5-Dimethoxyphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• CHEBI:167412
• 2-Allyl-1,4-dimethoxybenzene (4a)
• AI3-21984
• 1,4-dimethoxy-2-prop-2-enylbenzene
• MFCD09801179
• BRN 3239297
• Benzene, 1,4-dimethoxy-2-(1-propenyl)-
• DTXSID10941511
• 2-Allyl-1,4-dimethoxybenzene
• 4-06-00-06323 (Beilstein Handbook Reference)
• BDBM234357
• 1,4-Dimethoxy-2-propenylbenzene
• AI3-19330
• SCHEMBL2848289
• Benzene, 1,4-dimethoxy-2-(2-propenyl)-
• 3-(2,5-DIMETHOXYPHENYL)-1-PROPENE
• Benzene, 1,4-dimethoxy-2-propenyl-
• 56795-77-8
• AKOS006328186
• 19754-22-4
• 1,4-dimethoxy-2-(prop-2-en-1-yl)benzene
• FRYMRMPLKQWKEP-UHFFFAOYSA-N
• CHEMBL2271177
• Benzene, 1,4-dimethoxy-2-(2-propen-1-yl)-
• 3-(2,5-Dimethoxyphenyl)-1-propene

• Inchi： 1S/C11H14O2/c1-4-5-9-8-10(12-2)6-7-11(9)13-3/h4,6-8H,1,5H2,2-3H3
• InChI Key： FRYMRMPLKQWKEP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC=C)OC

Computed Properties

• Exact Mass: 178.099379685Da
• Monoisotopic Mass: 178.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų